1-methylphysostigmine
1-methylphysostigmine
Brand Name:
Vulcanchem
CAS No.:
121843-39-8
VCID:
VC0050728
InChI:
InChI=1S/C16H23N3O2/c1-16-8-9-19(4,5)14(16)18(3)13-7-6-11(10-12(13)16)21-15(20)17-2/h6-7,10,14H,8-9H2,1-5H3/p+1/t14-,16+/m1/s1
SMILES:
CC12CC[N+](C1N(C3=C2C=C(C=C3)OC(=O)NC)C)(C)C
Molecular Formula:
C16H24N3O2+
Molecular Weight:
290.38 g/mol
1-methylphysostigmine
CAS No.: 121843-39-8
Main Products
VCID: VC0050728
Molecular Formula: C16H24N3O2+
Molecular Weight: 290.38 g/mol
| CAS No. | 121843-39-8 |
|---|---|
| Product Name | 1-methylphysostigmine |
| Molecular Formula | C16H24N3O2+ |
| Molecular Weight | 290.38 g/mol |
| IUPAC Name | [(3aR,8bS)-3,3,4,8b-tetramethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-3-ium-7-yl] N-methylcarbamate |
| Standard InChI | InChI=1S/C16H23N3O2/c1-16-8-9-19(4,5)14(16)18(3)13-7-6-11(10-12(13)16)21-15(20)17-2/h6-7,10,14H,8-9H2,1-5H3/p+1/t14-,16+/m1/s1 |
| Standard InChIKey | HVEHGQRVGLFZTA-ZBFHGGJFSA-O |
| Isomeric SMILES | C[C@@]12CC[N+]([C@H]1N(C3=C2C=C(C=C3)OC(=O)NC)C)(C)C |
| SMILES | CC12CC[N+](C1N(C3=C2C=C(C=C3)OC(=O)NC)C)(C)C |
| Canonical SMILES | CC12CC[N+](C1N(C3=C2C=C(C=C3)OC(=O)NC)C)(C)C |
| Synonyms | 1-methyl-PHY 1-methylphysostigmine |
| PubChem Compound | 129513 |
| Last Modified | Nov 11 2021 |
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